Cas no 114060-06-9 (4-Chloro-2-(chloromethyl)aniline)

• Product Name: 4-Chloro-2-(chloromethyl)aniline
• CAS No: 114060-06-9
• MF: C₇H₇Cl₂N
• MW: 176.043179750443
• CID: 2625096
• PubChem ID: 71743101
• Update Time: 2025-04-21

4-Chloro-2-(chloromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-2-(CHLOROMETHYL)ANILINE
• 114060-06-9
• DTXSID10857284
• Benzenamine, 4-chloro-2-(chloromethyl)-
• 4-Chloro-2-(chloromethyl)aniline

• MDL： MFCD18389479
• Inchi： 1S/C7H7Cl2N/c8-4-5-3-6(9)1-2-7(5)10/h1-3H,4,10H2
• InChI Key： QPTIOWHQGONWKH-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=CC=1N)Cl

Computed Properties

• Exact Mass: 174.9955546Da
• Monoisotopic Mass: 174.9955546Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides